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Compound of Interest

Compound Name: Dapaconazole

Cat. No.: B606938 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dapaconazole is an imidazole-based antifungal agent that has demonstrated notable efficacy

against a variety of pathogenic fungi. As with other azole antifungals, its mechanism of action is

rooted in the inhibition of ergosterol biosynthesis, a critical component of the fungal cell

membrane. This technical guide provides a comprehensive overview of the chemical structure

and a plausible synthesis pathway for Dapaconazole, based on established chemical

principles and analogous reactions. Detailed experimental protocols for key transformations are

provided, along with a summary of its chemical and physical properties. Furthermore, this

document visualizes the proposed synthesis and the established signaling pathway of its

mechanism of action to facilitate a deeper understanding for research and development

professionals.

Chemical Structure and Properties
Dapaconazole is chemically known as 1-[2-(2,4-dichlorophenyl)-2-[[4-

(trifluoromethyl)phenyl]methoxy]ethyl]imidazole[1]. Its structure features a central

ethylimidazole core, substituted with a 2,4-dichlorophenyl group and a 4-

(trifluoromethyl)benzyloxy group.

Table 1: Chemical and Physical Properties of Dapaconazole
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Property Value Reference(s)

IUPAC Name

1-[2-(2,4-dichlorophenyl)-2-[[4-

(trifluoromethyl)phenyl]methox

y]ethyl]imidazole

[1]

Molecular Formula C₁₉H₁₅Cl₂F₃N₂O [1]

Molecular Weight 415.24 g/mol [1]

CAS Number 1269726-67-1 [1]

SMILES

C1=CC(=CC=C1COC(CN2C=

CN=C2)C3=C(C=C(C=C3)Cl)C

l)C(F)(F)F

[1]

Appearance Solid powder [2]

Proposed Synthesis Pathway
A specific, detailed synthesis pathway for Dapaconazole is not readily available in the public

domain. However, based on the synthesis of structurally related imidazole antifungal agents, a

plausible multi-step synthesis is proposed. The key strategic steps involve the formation of a

crucial alcohol intermediate, followed by an etherification to introduce the trifluoromethylbenzyl

moiety.

The proposed synthesis workflow can be visualized as follows:
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2-Chloro-1-(2,4-dichlorophenyl)ethanone

2-Chloro-1-(2,4-dichlorophenyl)ethanol

Reduction

1-(2,4-Dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol

Imidazole Alkylation

Dapaconazole

Etherification

Sodium Borohydride (NaBH4)

Imidazole

4-(Trifluoromethyl)benzyl bromide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lanosterol

Lanosterol 14α-demethylase (CYP51)

Substrate

Ergosterol

Biosynthesis

Fungal Cell Membrane

Incorporation

Dapaconazole

Inhibition

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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